Cas no 87953-38-6 (4-Pentenoic acid, 5-chloro-2-(1-methylethyl)-, (Z)-)

• Product Name: 4-Pentenoic acid, 5-chloro-2-(1-methylethyl)-, (Z)-
• CAS No: 87953-38-6
• MF: C₈H₁₃ClO₂
• MW: 176.640621900558
• CID: 650232
• Update Time: 2024-01-31

4-Pentenoic acid, 5-chloro-2-(1-methylethyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 5-chloro-2-(1-methylethyl)-, (Z)-
• 4-Pentenoic acid, 5-chloro-2-(1-methylethyl)-, (Z)- (9CI)

• Inchi： 1S/C8H13ClO2/c1-6(2)7(8(10)11)4-3-5-9/h3,5-7H,4H2,1-2H3,(H,10,11)/b5-3-
• InChI Key： NOPVMHYFCPFLOH-HYXAFXHYSA-N
• SMILES： C(O)(=O)C(C(C)C)C/C=C\Cl

Computed Properties

• Exact Mass: 176.06
• Monoisotopic Mass: 176.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 1.097±0.06 g/cm3(Predicted)
• Boiling Point: 265.6±23.0 °C(Predicted)
• PSA: 37.30000
• LogP: 2.48580
• pka: 4.51±0.11(Predicted)